Propyl acetate Propyl acetate N-propyl acetate appears as a clear colorless liquid with a pleasant odor. Flash point 58 °F. Less dense than water, Vapors are heavier than air.
Propyl acetate is an acetate ester obtained by the formal condensation of acetic acid with propanol. It has a role as a fragrance and a plant metabolite. It is functionally related to a propan-1-ol.
Propyl acetate is a natural product found in Zingiber mioga, Saussurea involucrata, and other organisms with data available.
Propyl acetate is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name: Vulcanchem
CAS No.: 109-60-4
VCID: VC21191453
InChI: InChI=1S/C5H10O2/c1-3-4-7-5(2)6/h3-4H2,1-2H3
SMILES: CCCOC(=O)C
Molecular Formula: C5H10O2
C5H10O2
CH3COOCH2CH2CH3
Molecular Weight: 102.13 g/mol

Propyl acetate

CAS No.: 109-60-4

Cat. No.: VC21191453

Molecular Formula: C5H10O2
C5H10O2
CH3COOCH2CH2CH3

Molecular Weight: 102.13 g/mol

* For research use only. Not for human or veterinary use.

Propyl acetate - 109-60-4

Specification

Description N-propyl acetate appears as a clear colorless liquid with a pleasant odor. Flash point 58 °F. Less dense than water, Vapors are heavier than air.
Propyl acetate is an acetate ester obtained by the formal condensation of acetic acid with propanol. It has a role as a fragrance and a plant metabolite. It is functionally related to a propan-1-ol.
Propyl acetate is a natural product found in Zingiber mioga, Saussurea involucrata, and other organisms with data available.
Propyl acetate is a metabolite found in or produced by Saccharomyces cerevisiae.
CAS No. 109-60-4
Molecular Formula C5H10O2
C5H10O2
CH3COOCH2CH2CH3
Molecular Weight 102.13 g/mol
IUPAC Name propyl acetate
Standard InChI InChI=1S/C5H10O2/c1-3-4-7-5(2)6/h3-4H2,1-2H3
Standard InChI Key YKYONYBAUNKHLG-UHFFFAOYSA-N
SMILES CCCOC(=O)C
Canonical SMILES CCCOC(=O)C
Boiling Point 214.9 °F at 760 mmHg (USCG, 1999)
101.3 °C
101.00 to 102.00 °C. @ 760.00 mm Hg
101.6 °C
215 °F
Colorform Colorless liquid
Flash Point 58 °F (USCG, 1999)
14 °C
55 °F (13 °C) (Closed cup)
10 °C c.c.
55 °F
Melting Point -139 °F (USCG, 1999)
-93 °C
-92 °C
-134 °F

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